BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Diethylamino-1-propanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Diethylamino-1-propanol

Cat. No.: B1329568

Essential Safety and Handling Guide for 3-
Diethylamino-1-propanol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Diethylamino-1-propanol.
Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

Hazard Summary

3-Diethylamino-1-propanol is a combustible liquid that can cause severe skin burns, and eye
damage, and may cause respiratory irritation.[1] It is also harmful if swallowed or in contact with
the skin.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Diethylamino-1-
propanol:
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PPE Category Specification Standard Compliance

Safety glasses with side-
) shields, or chemical goggles. A OSHA 29 CFR 1910.133 or
Eye and Face Protection i ] ]
face shield may be required if European Standard EN166.[1]

splashing is possible.

Chemical-resistant gloves
] ] (e.g., nitrile rubber) and
Skin Protection _ _ _
appropriate protective clothing

to prevent skin exposure.

A NIOSH/MSHA or European
Standard EN 149 approved

respirator with an appropriate
OSHA 29 CFR 1910.134 or

Respiratory Protection filter (e.g., type ABEK) should
European Standard EN 149.[1]

be used if exposure limits are
exceeded, or irritation is

experienced.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical. The following workflow outlines the
key steps from receiving the chemical to its final disposal.
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Workflow for Handling 3-Diethylamino-1-propanol

Receiving and Storage
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( Inspect Container for Damage j

If Intact

[ Store in a Cool, Dry, Well-Ventilated Area j

Prepare for Use

Handlin%'and Use

Don Appropriate PPE

[ Work in a Ventilated Area (e.g., Fume Hood) j

Securely Close Container

Y
Dispense Required Amount
C":j

|After Use

Waste Managen“'ent and Disposal

[ Collect Waste in a Labeled, Compatible Comainerj

[ Dispose of Waste via an Approved Waste Disposal Plantj

A

( Decontaminate Work Area and Equipment j
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Workflow for Handling 3-Diethylamino-1-propanol
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Step-by-Step Experimental Protocol

1. Preparation and Precautionary Measures:

o Ensure that an eyewash station and safety shower are readily accessible.[1]
o Work in a well-ventilated area, preferably within a chemical fume hood.
o Don all required personal protective equipment as specified in the table above.

2. Handling and Dispensing:

e Ground all equipment when handling the product to prevent static discharge.
o Carefully open the container, avoiding inhalation of vapors.

o Dispense the required amount of 3-Diethylamino-1-propanol.

e Immediately and securely close the container after use.

e Wash hands and any exposed skin thoroughly after handling.[1]

3. Spill Management:

e In case of a spill, evacuate the area.

e Remove all sources of ignition.[3]

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.
[3]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[3]

4. First Aid Procedures:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
[1] Wash contaminated clothing before reuse.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

5. Disposal:

o All waste, including contaminated absorbent materials, must be considered hazardous.
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e Dispose of the chemical waste and contaminated materials through a licensed and approved
waste disposal company.[1]

e Consult local, state, and federal hazardous waste regulations to ensure complete and
accurate classification and disposal.[5]

Quantitative Data Summary

Property Value

CAS Number 622-93-5[2]

Molecular Formula C7H17NQI[6]

Molecular Weight 131.22 g/mol [2]

Appearance Colorless to clear yellow liquid[4][5]
Boiling Point 81-83 °C @ 15 mmHg[2]

Density 0.884 g/mL at 25 °C[2]

Flash Point 66 °C / 150.8 °F (closed cup)[2]
Refractive Index n20/D 1.4435[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
Diethylamino-1-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329568#personal-protective-equipment-for-
handling-3-diethylamino-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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